Cas no 349560-39-0 (Diethyl 3,16-dioxooctadecanedioate)

• Product Name: Diethyl 3,16-dioxooctadecanedioate
• CAS No: 349560-39-0
• MF: C₂₂H₃₈O₆
• MW: 398.533527851105
• CID: 2823293
• PubChem ID: 23533061
• Update Time: 2025-04-21

Diethyl 3,16-dioxooctadecanedioate Chemical and Physical Properties

Names and Identifiers

• Diethyl 3,16-dioxooctadecanedioate
• SCHEMBL4476235
• DTXSID80634781
• 349560-39-0

• Inchi： 1S/C22H38O6/c1-3-27-21(25)17-19(23)15-13-11-9-7-5-6-8-10-12-14-16-20(24)18-22(26)28-4-2/h3-18H2,1-2H3
• InChI Key： UQEQRIKEXGGQMQ-UHFFFAOYSA-N
• SMILES： O=C(CC(=O)OCC)CCCCCCCCCCCCC(CC(=O)OCC)=O

Computed Properties

• Exact Mass: 398.26683893Da
• Monoisotopic Mass: 398.26683893Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 21
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 86.7Ų